1-{[5-(4-ethoxyphenyl)-3-isoxazolyl]carbonyl}-4-[2-(4-pyridinyl)ethyl]piperazine

• IUPAC Name: [5-(4-ethoxyphenyl)-1,2-oxazol-3-yl]-[4-(2-pyridin-4-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H26N4O3/c1-2-29-20-5-3-19(4-6-20)22-17-21(25-30-22)23(28)27-15-13-26(14-16-27)12-9-18-7-10-24-11-8-18/h3-8,10-11,17H,2,9,12-16H2,1H3
• InChI Key: NOJPPWGGOJSQFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)N3CCN(CC3)CCC4=CC=NC=C4
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

1-{[5-(4-ethoxyphenyl)-3-isoxazolyl]carbonyl}-4-[2-(4-pyridinyl)ethyl]piperazine is a useful research compound. Its molecular formula is C23H26N4O3 and its molecular weight is 406.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 406.20049070 g/mol and the complexity rating of the compound is 527. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activities

Novel 1,2,4-triazole derivatives, including compounds related to the specified chemical structure, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown varying degrees of effectiveness against microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2010).

Therapeutic Potential in Neurology

Research into bis(heteroaryl)piperazines, a class including structures similar to the specified compound, has led to the discovery of non-nucleoside inhibitors of HIV-1 reverse transcriptase, showcasing the therapeutic applications of such molecules in treating viral infections (Romero et al., 1994). Additionally, derivatives with a pyrazolo[1,5-a]pyridine substructure have been identified as high-affinity dopamine receptor partial agonists, suggesting their use in treating disorders like schizophrenia and providing a foundation for developing G protein-biased partial agonists as novel therapeutics (Möller et al., 2017).

Radioligands for PET Studies

Compounds structurally related to "1-{[5-(4-ethoxyphenyl)-3-isoxazolyl]carbonyl}-4-[2-(4-pyridinyl)ethyl]piperazine" have been developed as radiolabeled antagonists for studying serotonin receptors using positron emission tomography (PET), highlighting their application in neuroscientific research to explore neurotransmission and receptor dynamics (Plenevaux et al., 2000).

Insecticidal Applications

Investigations into the design and synthesis of novel insecticides based on serotonergic ligands, which include the chemical family of piperazines, demonstrate the potential of these compounds to act as insecticides with a novel mode of action, offering a new approach to pest control (Cai et al., 2010).